Fluoxetine

Catalog No.
S590536
CAS No.
54910-89-3
M.F
C17H18F3NO
M. Wt
309.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Fluoxetine

CAS Number

54910-89-3

Product Name

Fluoxetine

IUPAC Name

N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine

Molecular Formula

C17H18F3NO

Molecular Weight

309.33 g/mol

InChI

InChI=1S/C17H18F3NO/c1-21-12-11-16(13-5-3-2-4-6-13)22-15-9-7-14(8-10-15)17(18,19)20/h2-10,16,21H,11-12H2,1H3

InChI Key

RTHCYVBBDHJXIQ-UHFFFAOYSA-N

solubility

insoluble
1.70e-03 g/L

Synonyms

Fluoxetin, Fluoxetine, Fluoxetine Hydrochloride, Lilly 110140, Lilly-110140, Lilly110140, N-Methyl-gamma-(4-(trifluoromethyl)phenoxy)benzenepropanamine, Prozac, Sarafem

Canonical SMILES

CNCCC(C1=CC=CC=C1)OC2=CC=C(C=C2)C(F)(F)F

The exact mass of the compound Fluoxetine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as insoluble1.70e-03 g/l. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 283480. The United Nations designated GHS hazard class pictogram is Corrosive;Acute Toxic;Irritant;Health Hazard;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Fluoxetine (CAS 54910-89-3) is the free base form of the widely utilized selective serotonin reuptake inhibitor (SSRI). Unlike its commonly procured hydrochloride salt, the free base presents as a lipophilic, transparent liquid or low-melting oil at room temperature, making it highly soluble in organic solvents and lipid matrices . Pharmacologically, the fluoxetine core is characterized by its exceptionally long half-life and its potent inhibition of the hepatic cytochrome P450 2D6 (CYP2D6) enzyme [1]. In industrial and research procurement, selecting the free base over the HCl salt is driven by specific requirements in non-aqueous formulation, transdermal drug delivery development, and anhydrous chemical synthesis where the presence of a chloride counterion or a rigid crystalline lattice is detrimental to the process workflow.

Substituting fluoxetine free base with its hydrochloride salt (CAS 56296-78-7) or with other SSRIs like paroxetine or citalopram fundamentally compromises specific experimental and manufacturing workflows. The HCl salt is a crystalline solid with a melting point of 158.4–158.9°C and moderate aqueous solubility, which resists direct incorporation into lipid-based nanoparticles or non-polar solvent systems without prior chemical neutralization . Furthermore, substituting fluoxetine with shorter-acting SSRIs like paroxetine fails in long-term pharmacokinetic models, as paroxetine clears rapidly and lacks the extended 7-to-15-day active metabolite half-life of norfluoxetine [1]. Finally, using citalopram as a substitute in drug-drug interaction (DDI) assays will yield false negatives, as citalopram lacks the potent CYP2D6 inhibitory profile required to reliably model phenoconversion[2].

Liquid Free Base vs. Crystalline Hydrochloride

The physical state of the API dictates its processability in lipophilic and non-aqueous systems. Fluoxetine free base (CAS 54910-89-3) is a transparent liquid at room temperature with high solubility in organic solvents (e.g., >100 mg/mL in methanol and ethanol). In direct contrast, Fluoxetine Hydrochloride (CAS 56296-78-7) is a crystalline solid with a melting point of 158.4–158.9°C and a maximum aqueous solubility of 14 mg/mL . Attempting to use the HCl salt in lipid nanoparticles or oil-based depots requires an additional neutralization step, which can introduce water and salt byproducts that destabilize the formulation matrix.

Evidence DimensionPhysical state and thermal behavior
Target Compound DataTransparent liquid (free base); >100 mg/mL organic solubility
Comparator Or BaselineCrystalline solid, mp 158.4–158.9°C (Fluoxetine HCl); 14 mg/mL aqueous solubility
Quantified DifferenceLiquid vs. high-melting solid; >7x higher solubility in organic systems
ConditionsStandard room temperature formulation and solvent dissolution

Procurement of the free base is mandatory for researchers and manufacturers developing transdermal patches, lipid formulations, or conducting anhydrous synthetic modifications where chloride counterions interfere.

Extended Half-Life for In Vivo Models

Fluoxetine exhibits a significantly prolonged pharmacokinetic profile compared to other in-class SSRIs. While paroxetine has a short elimination half-life of approximately 21 hours, fluoxetine has a half-life of 2 to 4 days, and its active metabolite, norfluoxetine, extends this to 7 to 15 days [1]. This nonlinear pharmacokinetic behavior means that fluoxetine maintains active plasma concentrations significantly longer after dosing ceases, providing a built-in buffer against rapid systemic clearance[2].

Evidence DimensionElimination half-life (active compounds)
Target Compound Data2–4 days (parent), 7–15 days (active metabolite)
Comparator Or Baseline~21 hours (Paroxetine)
Quantified DifferenceFluoxetine's active clearance takes up to 7 to 15 times longer than paroxetine.
ConditionsIn vivo pharmacokinetic profiling following oral or systemic administration

Buyers designing sustained-release models, studying delayed discontinuation syndromes, or requiring long-acting baseline materials must select fluoxetine over shorter-acting analogs.

Persistent CYP2D6 Inhibition

Fluoxetine and its metabolite norfluoxetine are potent inhibitors of the CYP2D6 enzyme (Ki ~0.60 µM and 0.43 µM, respectively), capable of converting normal metabolizers into phenotypic poor metabolizers[1]. When compared to other SSRIs, fluoxetine's inhibitory effect is remarkably persistent. Following discontinuation, the CYP2D6 inhibition half-life (t(1/2)inh) for fluoxetine is 7.0 ± 1.5 days, which is significantly longer than that of paroxetine (2.9 ± 1.9 days) or sertraline (3.0 ± 3.0 days)[2]. Furthermore, it takes an average of 63.2 days for CYP2D6 activity to return to baseline after fluoxetine cessation, compared to just 20.3 days for paroxetine[2].

Evidence DimensionCYP2D6 inhibition half-life and recovery time
Target Compound Datat(1/2)inh = 7.0 ± 1.5 days; 63.2 days to baseline recovery
Comparator Or BaselineParoxetine (t(1/2)inh = 2.9 ± 1.9 days; 20.3 days to recovery)
Quantified DifferenceFluoxetine extends CYP2D6 inhibition half-life by >2.4x and delays baseline recovery by >3x compared to paroxetine.
ConditionsIn vivo dextromethorphan metabolic ratio (DMR) assessment post-discontinuation

Essential for toxicologists and pharmacologists procuring a standard perpetrator drug to model prolonged CYP2D6-mediated drug-drug interactions.

Lipophilic Formulations & Transdermal Delivery

Because Fluoxetine free base (CAS 54910-89-3) is a liquid at room temperature and highly soluble in organic solvents, it is the indicated material for developing lipid nanoparticles, oil-in-water emulsions, and transdermal patches. Using the HCl salt in these scenarios would necessitate counter-productive neutralization steps that risk precipitating the API .

Long-Term PK and Discontinuation Modeling

Driven by its extended half-life (up to 15 days for its active metabolite) compared to paroxetine's 21 hours, fluoxetine is the preferred baseline SSRI for longitudinal studies where frequent dosing is impractical. It is utilized for modeling delayed-onset discontinuation syndromes that cannot be accurately replicated with rapidly clearing analogs[1].

CYP2D6 Perpetrator in DDI Assays

Due to its potent and highly persistent inhibition of CYP2D6 (inhibition half-life of 7.0 days vs. 2.9 days for paroxetine), fluoxetine is procured as a standard perpetrator compound in drug-drug interaction (DDI) assays. It is specifically used to induce phenotypic poor metabolizer states to test the safety margins of co-administered CYP2D6 substrates [2].

Physical Description

Solid

Color/Form

White to off-white crystalline solid

XLogP3

4

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

309.13404868 Da

Monoisotopic Mass

309.13404868 Da

Boiling Point

395.1°C at 760 mmHg

Heavy Atom Count

22

LogP

4.05
4.05 (LogP)
4.6

Melting Point

179 - 182 °C

UNII

01K63SUP8D

Related CAS

59333-67-4 (hydrochloride)

GHS Hazard Statements

Aggregated GHS information provided by 4 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H318 (100%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H330 (100%): Fatal if inhaled [Danger Acute toxicity, inhalation];
H336 (100%): May cause drowsiness or dizziness [Warning Specific target organ toxicity, single exposure;
Narcotic effects];
H373 (100%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H410 (100%): Very toxic to aquatic life with long lasting effects [Warning Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Drug Indication

Fluoxetine is indicated for both acute and maintenance treatment of major depressive disorder, obsessive compulsive disorder, and bulimia nervosa; however, it is only indicated for acute treatment of panic disorder independent of whether agoraphobia is present. Fluoxetine may also be used in combination with olanzapine to treat depression related to Bipolar I Disorder, and treatment resistant depression. Fluoxetine is additionally indicated for the treatment of female patients with premenstrual dysphoric disorder (PMDD).
As an aid in the treatment of separation-related disorders in dogs manifested by destruction and inappropriate behaviours (vocalisation and inappropriate defecation and / or urination) and only in combination with behavioural-modification techniques.
FDA-Approved Indications

Livertox Summary

Fluoxetine is a selective serotonin reuptake inhibitor (SSRI) widely used as an antidepressant. Fluoxetine therapy can be associated with transient asymptomatic elevations in serum aminotransferase levels and has been linked to rare instances of clinically apparent acute liver injury.

Drug Classes

Breast Feeding; Lactation; Milk, Human; Antidepressive Agents; Serotonin Uptake Inhibitors
Antidepressant Agents

Therapeutic Uses

Antidepressive Agents, Second-Generation; Serotonin Uptake Inhibitors
Fluoxetine is indicated for the treatment of obsessions and compulsions in patients with obsessive-compulsive disorder. /Included in US product labeling/
Fluoxetine is used to relieve the symptoms of premenstrual dysphoric disorder (PMDD). PMDD was formerly known as late luteal phase dysphoric disorder (LLPDD) and is distinguishable from the cyclic changes in mood commonly known as premenstrual syndrome (PMS) by its greater severity of symptoms. (Evidence rating: B-1) /Included in US product labeling/
Fluoxetine is indicated for the treatment of major depressive disorder. Treatment of acute depressive episodes typically requires 6 to 12 months of antidepressant therapy. Patients with recurrent or chronic depression may require long-term treatment. Fluoxetine has shown effective maintenance of antidepressant response for up to 50 weeks of treatment in a placebo-controlled trial. /Included in US product labeling/
For more Therapeutic Uses (Complete) data for FLUOXETINE HYDROCHLORIDE (10 total), please visit the HSDB record page.

Mechanism of Action

The monoaminergic hypothesis of depression emerged in 1965 and linked depression with dysfunction of neurotransmitters such as noradrenaline and serotonin. Indeed, low levels of serotonin have been observed in the cerebrospinal fluid of patients diagnosed with depression. As a result of this hypothesis, drugs that modulate levels of serotonin such as fluoxetine were developed. Fluoxetine is a selective serotonin reuptake inhibitor (SSRI) and as the name suggests, it exerts it's therapeutic effect by inhibiting the presynaptic reuptake of the neurotransmitter serotonin. As a result, levels of 5-hydroxytryptamine (5-HT) are increased in various parts of the brain. Further, fluoxetine has high affinity for 5-HT transporters, weak affinity for noradrenaline transporters and no affinity for dopamine transporters indicating that it is 5-HT selective. Fluoxetine interacts to a degree with the 5-HT2C receptor and it has been suggested that through this mechanism, it is able to increase noradrenaline and dopamine levels in the prefrontal cortex.

Pictograms

Health Hazard Environmental Hazard Acute Toxic Irritant

Corrosive;Acute Toxic;Irritant;Health Hazard;Environmental Hazard

Other CAS

54910-89-3
57226-07-0

Absorption Distribution and Excretion

The oral bioavailability of fluoxetine is <90% as a result of hepatic first pass metabolism. In a bioequivalence study, the Cmax of fluoxetine 20 mg for the established reference formulation was 11.754 ng/mL while the Cmax for the proposed generic formulation was 11.786 ng/ml. Fluoxetine is very lipophilic and highly plasma protein bound, allowing the drug and it's active metabolite, norfluoxetine, to be distributed to the brain.
Fluoxetine is primarily eliminated in the urine.
The volume of distribution of fluoxetine and it's metabolite varies between 20 to 42 L/kg.
The clearance value of fluoxetine in healthy patients is reported to be 9.6 ml/min/kg.

Metabolism Metabolites

Fluoxetine is metabolized to norfluoxetine by CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, CYP3A4, and CYP3A5 upon ingestion. Although all of the mentioned enzymes contribute to N-demethylation of fluoxetine, CYP2D6, CYP2C9 and CYP3A4 appear to be the major contributing enzymes for phase I metabolism. In addition, there is evidence to suggest that CYP2C19 and CYP3A4 mediate O-dealkylation of fluoxetine and norfluoxetine to produce para-trifluoromethylphenol which is subsequently metabolized to hippuric acid. Both fluoxetine and norfluoxetine undergo glucuronidation to facilitate excretion. Notably, both the parent drug and active metabolite inhibit CYP2D6 isozymes, and as a result patients who are being treated with fluoxetine are susceptible to drug interactions.
Fluoxetine has known human metabolites that include p-Trifluoromethyl phenol, Norfluoxetine, and (2S,3S,4S,5R)-3,4,5-trihydroxy-6-[methyl-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]oxane-2-carboxylic acid.
Limited data from animal studies suggest that fluoxetine may undergo first-pass metabolism may occur via the liver and/or lungs. Fluoxetine appears to be extensively metabolized, likely in the liver, to norfluoxetine and other metabolites. Norfluoxetine, the principal active metabolite, is formed via N-demethylation of fluoxetine. Norfluoxetine appears to be comparable pharmacologic potency as fluoxetine. Fluoxetine and norfluoxetine both undergo phase II glucuronidation reactions in the liver. It is also thought that fluoxetine and norfluoxetine undergo O-dealkylation to form p-trifluoromethylphenol, which is then subsequently metabolized to hippuric acid. Route of Elimination: The primary route of elimination appears to be hepatic metabolism to inactive metabolites excreted by the kidney. The S-enantiomer is eliminated more slowly and is the predominant enantiomer present at steady state. Half Life: 1-3 days [acute administration]; 4-6 days [chronic administration]; 4-16 days [norfluoxetine, acute and chronic administration].

Associated Chemicals

Fluoxetine; 54910-89-3
Norfluoxetine; 56161-73-0 (metabolite)

Wikipedia

Fluoxetine

FDA Medication Guides

FLUOXETINE HYDROCHLORIDE
TABLET;ORAL
ALMATICA
08/18/2023
PROZAC
CAPSULE;ORAL
ELI LILLY AND CO
PROZAC WEEKLY
CAPSULE, DELAYED REL PELLETS;ORAL
LILLY
03/24/2017
SARAFEM
APIL
09/20/2021

Drug Warnings

Pregnancy risk category: C /RISK CANNOT BE RULED OUT. Adequate, well controlled human studies are lacking, and animal studies have shown risk to the fetus or are lacking as well. There is a chance of fetal harm if the drug is given during pregnancy; but the potential benefits may outweigh the potential risk./
Fluoxetine potentially may alter blood glucose concentrations. Hypoglycemia has occurred in less than 1% of patients receiving fluoxetine and hypoglycemic reaction has occurred rarely. In addition, hyperglycemia has developed following discontinuance of the drug. Therefore, the possibility that insulin and/or oral sulfonylurea antidiabetic agent dosage adjustments may be necessary when fluoxetine therapy is initiated or discontinued in patients with diabetes mellitus should be considered.
The most frequent adverse effect associated with fluoxetine therapy is nausea, which occurs in about 21% of patients. Nausea generally is mild, occurs early in therapy, and usually subsides after a few weeks of continued therapy with the drug. ... Diarrhea occurs in about 12%, anorexia in about 9%, and dyspepsia in about 6% of patients receiving the drug; limited evidence suggests that the incidence of anorexia may be dose-related. Other adverse GI effects associated with fluoxetine therapy include abdominal pain and change in taste perception, which occur in approximately 3 and 2% of patients, respectively; taste loss has been reported rarely. Vomiting, melena, and flatulence reportedly occur in about 2% and gastroenteritis in about 1% of patients receiving the drug. Increased appetite has been reported in more than 1% of patients receiving fluoxetine, but has not been definitely attributed to the drug. Other adverse GI effects, including aphthous stomatitis, dysphagia, eructation, esophagitis, gastritis, gingivitis, glossitis, melena, stomatitis, and thirst, have been reported in less than 1% of fluoxetine-treated patients; however, a causal relationship to the drug has not been established. Bloody diarrhea, colitis, duodenal or gastric ulcer, enteritis, fecal incontinence, hematemesis, hyperchlorhydria, increased salivation, mouth ulceration, salivary gland enlargement, tongue discoloration, and tongue edema have occurred rarely, but have not been definitely attributed to fluoxetine.
Because of the possibility of suicide in depressed patients, close supervision of high risk patients is recommended during initial fluoxetine therapy. To reduce the risk of overdosage, the drug should be prescribed in the smallest quantity consistent with good patient management. Suicidal ideation may persist until substantial remission of the depressive disorder occurs.
For more Drug Warnings (Complete) data for FLUOXETINE HYDROCHLORIDE (14 total), please visit the HSDB record page.

Biological Half Life

The half life of fluoxetine is significant with the elimination half-life of the parent drug averaging 1-3 days after acute administration, and 4-6 days after chronic administration. Further, the elimination half life of it's active metabolite, norfluoxetine, ranges from 4-16 days after both acute and chronic administration. The half-life of fluoxetine should be considered when switching patients from fluoxetine to another antidepressant since marked accumulation occurs after chronic use. Fluoxetine's long half-life may even be beneficial when discontinuing the drug since the risk of withdrawal is minimized.

Use Classification

Veterinary drugs -> Psychoanaleptics -> Veterinary pharmacotherapeutic group -> EMA Drug Category
Pharmaceuticals -> Nervous System -> Psychoanaleptics -> Antidepressants -> Selective serotonin reuptake inhibitors
Pharmaceuticals

General Manufacturing Information

Commercially available as the hydrochloride salt.
(S)-Fluoxetine was synthesized from (S)-(-)-3-chloro-1-phenylpropanol by sequential reaction with sodium iodide, methylamine, sodium hydride, and 4-fluorobenzotrifluoride, (S)-Fluoxetine is dextrorotatory (+1.60) in methanol, but is levorotatory (-10.85) in water.
Preparation: ...B. B. Malloy, K. K. Schmiegel, DE 2500110; B. B. Malloy, K. K. Schmiegel, US 4314081 (1975, 1982 both to Lilly)

Analytic Laboratory Methods

A rapid, selective, and sensitive method is described for the purification and analysis of fluoxetine and norfluoxetine using a solid phase extraction column and GC with ECD /electron capture detection. Linear quant response curves for fluoxetine and norfluoxetine are generated over a concn range of 20-200 ng/ml. Overall extraction efficiency of the extraction procedure is found to be >90% and >75% with correlation coefficients of 0.997 and 0.993 for fluoxetine and norfluoxetine, respectively.
Analyte: fluoxetine hydrochloride; matrix: chemical identification; procedure: infrared absorption spectrophotometry with comparison to standards
Analyte: fluoxetine hydrochloride; matrix: chemical identification; procedure: visual reaction (white, curdy precipitate) with silver nitrate (Chloride test)
Analyte: fluoxetine hydrochloride; matrix: chemical purity; procedure: liquid chromatography with detection at 227 nm and comparison to standards
For more Analytic Laboratory Methods (Complete) data for FLUOXETINE HYDROCHLORIDE (10 total), please visit the HSDB record page.

Clinical Laboratory Methods

A reversed phase liquid chromatog procedure with fluorescence detection for the simultaneous determination of fluoxetine and its active metabolite, norfluoxetine in human serum is described. A 0.5 ml aliquot of the sample after the addition of protriptyline as the internal std is passed through a 1 ml BondElut C18 silica extraction column. The column is selectively washed to remove polar, neutral, acidic and weakly basic cmpd. The desired cmpd are eluted with a 0.25 ml aliquot of a mixture of 0.1 N perchloric acid + acetonitrile (1:3). A 20 ul aliquot of the elute is injected onto a column packed with 5 um C8-silica particles, which is eluted at ambient temp with a mobile phase containing tetramethylammonium perchlorate. The peaks are detected with a fluorescence detector (ex= 235 nm; em= 310 nm). In the resulting chromatogram, there are only a few extraneous peaks fluoxetines give sharp peaks which are well resolved from peaks for solvent and internal std. The extraction recovery of fluoxetines and internal std is in the range of 85%.
An HPLC assay was developed for a recently introduced atypical antidepressant, fluoxetine and its demethylated metabolite, norfluoxetine. Prior to analysis, aliquots of alkalinized plasma were extracted with n-hexane and isoamyl alcohol, followed by back-extraction with diluted phosphoric acid. These extracts were injected into a 10 um, reversed-phase C18 column with phosphate and acetonitrile as the mobile phase and detection at 214 nm. Peak height ratios were linearly correlated up to 800 ug/L. Acceptable coefficients of variation were demonstrated for both within-run and day-to-day studies. Selected drugs were checked for interference. The assay was used to monitor 9 patients receiving 20 to 80 mg of fluoxetine/day. Plasma concns of fluoxetine and norfluoxetine ranged from 37 to 301 ug/L and 29 to 326 ugLl respectively.
The GC method for assay of fluoxetine and norfluoxetine in human plasma involves extraction of the drugs and use of a (63)Ni ECD. The organ/methane carrier gas flow was 40 mL/min. The injector, detector, and column temps were 250, 300, and 190 °C, respectively. The linear range of detection is 25 to 800 ug/L for each drug. Overall precision in the concn range of 10 to 100 ug/L for both drugs was approx 10%. Accuracy (relative error) in the same concn range was approx +10%. None of the commonly prescribed antidepressants or tranquilizers interfered with the assay.
Basic drugs were routinely extracted from whole blood under alk conditions into butyl acetate. The extract was injected into a gas chromatog with a N-P detector and a wide-bore cross-linked 50% PhMe silicone capillary column. Absolute and relative retention times were recorded for >100 extracted drug stds. Recovery from the whole blood was determined for some of the more frequently encountered drugs. This 1-step extraction is reliable for general screening and was used routinely in forensic and clinical toxicol analyses.
A procedure has been developed for measuring fluoxetine and its desmethyl metabolite, norfluoxetine, in serum by reversed-phase HPLC with UV detection at 226 nm. Fluoxetine and norfluoxetine are isolated from serum by liq-liq extraction. They are then separated by HPLC and quantified, with reduced haloperidol as the internal std. Fluoxetine, norfluoxetine, and the reduced haloperidol are separated from all interfering peaks in about 15 min. The std curve is linear for both fluoxetine and norfluoxetine concns over the range of 25 to 800 ug/L. Between-run relative std deviations for 60 and 200 ug/L controls were 6.8 and 4.1% for fluoxetine, and 8.8 and 6.2% for norfluoxetine, respectively. In a study of 24 patients with depression who were being treated with 20-60 mg of fluoxetine per day, fluoxetine and norfluoxetine concns. in serum, measured during the last three weeks of treatment, were 47-469 ug/L and 52-446 ug/L, respectively.

Storage Conditions

Fluoxetine hydrochloride capsules and the oral solution should be stored in tight, light-resistant containers, both at 15-30 °C. Fluoxetine tablets and delayed-release capsules should be stored at 15-30 °C.

Interactions

Elevated plasma phenytoin concentrations resulting in symptoms of toxicity have been reported when fluoxetine was used concurrently with phenytoin; caution and close monitoring are suggested.
Because of the possibility that fluoxetine may inhibit the metabolism of astemizole, leading to increased blood levels and risk of cardiac arrhythmias, including torsades de pointes, concurrent use is not recommended.
Both increased and decreased lithium concentrations, as well as some cases of lithium toxicity, have been reported with concomitant fluoxetine use; close monitoring of lithium concentrations is recommended.
Concurrent use of fluoxetine with monamine oxidase (MAO) inhibitors may result in confusion, agitation, restlessness, gastrointestinal symptoms, hyperpyretic episodes, severe convulsion, hypertensive crises, the serotonin syndrome, or death. Concurrent use is contraindicated, and at least 14 days should elapse between discontinuation of an MAO inhibitor and initiation of fluoxetine. However, because of the long half-lives of fluoxetine and its active metabolite, at least 5 weeks (approximately 5 half-lives of norfluoxetine) should elapse between discontinuation of fluoxetine and initiation of therapy with an MAO inhibitor. Deaths following the initiation of an MAO inhibitor shortly after stopping fluoxetine administration have been reported.
For more Interactions (Complete) data for FLUOXETINE HYDROCHLORIDE (19 total), please visit the HSDB record page.

Neurochemical exposure disrupts sex-specific trade-offs between body length and behaviour in a freshwater crustacean

Eli S J Thoré, Luc Brendonck, Tom Pinceel
PMID: 34090246   DOI: 10.1016/j.aquatox.2021.105877

Abstract

Ongoing pollution of aquatic ecosystems with neurochemical compounds warrants an improved understanding of how this affects key organisms. Neurochemicals are shown to alter the behaviour of common study species but it remains difficult to translate these results to biologically meaningful predictions across taxa. This is partly because studies on species with non-generic life-history strategies such as many freshwater crustaceans are currently underrepresented. Here, we use a laboratory experiment to assess baseline behavioural variation (spontaneous activity level and geotaxic behaviour) in the freshwater fairy shrimp Branchipodopsis wolfi and how this is affected by chronic exposure to an environmentally-relevant concentration of the anxiolytic pharmaceutical fluoxetine. The more conspicuously coloured and larger females of the species were overall less active and more benthic than males. Moreover, amongst females, vertical activity was negatively associated with size, while an opposite relationship was found for males. These trade-offs are likely part of an antipredator strategy to reduce the probability of being detected by visual hunters, but disappeared after exposure to fluoxetine. This is of particular interest since it is an effective proof of principle that neurochemicals may impact ecologically-relevant trade-offs between conspicuous morphology and antipredator behaviour. In natural ecosystems, such disturbed antipredator behavioural responses could have far-reaching fitness consequences.


Early Developmental Exposure to Fluoxetine and Citalopram Results in Different Neurodevelopmental Outcomes

Karine Liu, Alfonso Garcia, Jenn J Park, Alexis A Toliver, Lizmaylin Ramos, Carlos D Aizenman
PMID: 34048796   DOI: 10.1016/j.neuroscience.2021.05.023

Abstract

Although selective serotonin reuptake inhibitors are commonly prescribed for prenatal depression, there exists controversy over adverse effects of SSRI use on fetal development. Few studies have adequately isolated outcomes due to SSRI exposure and those due to maternal psychiatric conditions. Here, we directly investigated outcomes of exposure to widely-used SSRIs Fluoxetine and Citalopram on the developing nervous system of Xenopus laevis tadpoles, using an integrative experimental approach. We exposed tadpoles to low doses of Citalopram and Fluoxetine during a critical developmental period and found that different experimental groups displayed opposing behavioral effects. While both groups showed reduced schooling behavior, the Fluoxetine group showed increased seizure susceptibility and reduced startle habituation. In contrast, Citalopram treated tadpoles had decreased seizure susceptibility and increased habituation. Both groups had abnormal dendritic morphology in the optic tectum, a brain area important for behaviors tested. Whole-cell electrophysiological recordings of tectal neurons showed no differences in synaptic function; however, tectal cells from Fluoxetine-treated tadpoles had decreased voltage gated K+ currents while cells in the Citalopram group had increased K+ currents. Both behavioral and electrophysiological findings indicate that cells and circuits in the Fluoxetine treated optic tecta are hyperexcitable, while the Citalopram group exhibits decreased excitability. Taken together, these results show that early developmental exposure to SSRIs is sufficient to induce neurodevelopmental effects, however these effects can be complex and vary depending on the SSRI. This may explain some discrepancies across human studies, and further underscores the importance of serotonergic signaling for the developing nervous system.


Tuning the activity of known drugs via the introduction of halogen atoms, a case study of SERT ligands - Fluoxetine and fluvoxamine

Jakub Staroń, Wojciech Pietruś, Ryszard Bugno, Rafał Kurczab, Grzegorz Satała, Dawid Warszycki, Tomasz Lenda, Anna Wantuch, Adam S Hogendorf, Agata Hogendorf, Beata Duszyńska, Andrzej J Bojarski
PMID: 34049262   DOI: 10.1016/j.ejmech.2021.113533

Abstract

The selective serotonin reuptake inhibitors (SSRIs), acting at the serotonin transporter (SERT), are one of the most widely prescribed antidepressant medications. All five approved SSRIs possess either fluorine or chlorine atoms, and there is a limited number of reports describing their analogs with heavier halogens, i.e., bromine and iodine. To elucidate the role of halogen atoms in the binding of SSRIs to SERT, we designed a series of 22 fluoxetine and fluvoxamine analogs substituted with fluorine, chlorine, bromine, and iodine atoms, differently arranged on the phenyl ring. The obtained biological activity data, supported by a thorough in silico binding mode analysis, allowed the identification of two partners for halogen bond interactions: the backbone carbonyl oxygen atoms of E493 and T497. Additionally, compounds with heavier halogen atoms were found to bind with the SERT via a distinctly different binding mode, a result not presented elsewhere. The subsequent analysis of the prepared XSAR sets showed that E493 and T497 participated in the largest number of formed halogen bonds. The XSAR library analysis led to the synthesis of two of the most active compounds (3,4-diCl-fluoxetine 42, SERT K
= 5 nM and 3,4-diCl-fluvoxamine 46, SERT K
= 9 nM, fluoxetine SERT K
= 31 nM, fluvoxamine SERT K
= 458 nM). We present an example of the successful use of a rational methodology to analyze binding and design more active compounds by halogen atom introduction. 'XSAR library analysis', a new tool in medicinal chemistry, was instrumental in identifying optimal halogen atom substitution.


Evaluating the effect of fluoxetine on mesophilic anaerobic dark biohydrogen fermentation of excess sludge

Ying Gao, Jianwei Zhao, Chengzhi Qin, Qingjiang Yuan, Jiangwei Zhu, Yingjie Sun, Chenggang Lu
PMID: 34034011   DOI: 10.1016/j.biortech.2021.125320

Abstract

Recently, the influence behavior of new pollutants in the environment has been widely concerned. However, the effect of antidepressants widely detected in excess sludge (ES) on biohydrogen production from anaerobic dark fermentation has never been explored. To fill this gap, fluoxetine (FLX), a typical antidepressant, was selected to evaluate its effect on ES mesophilic anaerobic dark biohydrogen fermentation. The results showed that FLX reduced biohydrogen production even at low content (0.1 mg/Kg). The biohydrogen yield was only 12.8 mL/g in the 1.8 mg/Kg (based on total suspended solids) FLX group, decreased by about 34.7%, compared with the control group (without FLX). Further mechanism investigation implied that high levels (more than 0.6 mg/Kg) of FLX reduced every step associated with the biohydrogen production. FLX reduced the concentration of ammonia nitrogen and phosphate in fermentation broth. FLX also had a significant negative effect on enzyme activity in ES dark fermentation.


Neuroprotective Effects of Fluoxetine on Molecular Markers of Circadian Rhythm, Cognitive Deficits, Oxidative Damage, and Biomarkers of Alzheimer's Disease-Like Pathology Induced under Chronic Constant Light Regime in Wistar Rats

Ashish Sharma, Ashu Mohammad, Adesh K Saini, Rohit Goyal
PMID: 34029460   DOI: 10.1021/acschemneuro.1c00238

Abstract

There is mounting evidence of circadian rhythm disruption in Alzheimer's disease (AD); however, the cause-and-effect relationship between them is not understood. Chronic constant light exposure effectively disrupts circadian rhythm in rats. On the basis of previous publications, we hypothesized that chronic constant light exposure might contribute significantly to development of AD-like-phenotype in rats and that fluoxetine (Flx) treatment might protect the brain against it. Adult male rats were exposed to normal light-dark cycles, constant light (LL), constant dark, and LL+Flx (5 mg/kg/day, ZT5) for four months. The expression of molecular markers of circadian rhythm:
transcripts; and protein expression of peroxiredoxin-1 (PRX1) and hyperoxidized peroxiredoxins (PRX-SO
) were significantly dysregulated in the suprachiasmatic nuclei (SCN) of LL rats, which was prevented with concomitant fluoxetine administration. The levels of glutamate and γ-aminobutyric acid were dysregulated, and oxidative damage was observed in the SCN and hippocampi of LL rats. Fluoxetine treatment conferred protection against oxidative damage in LL rats. Constant light exposure also impaired rats' performance on Y-maze, Morris maze, and novel object recognition test, which was prevented with fluoxetine administration. A significant elevation in soluble Aβ
levels, which strongly correlated with upregulation of
and
transcripts was observed in the hippocampus of LL rats. Further, the expression of antiaging gene
was downregulated, and neuronal damage indicator
was upregulated in hippocampus. Fluoxetine rescued Aβ
upregulation and AD-related genes' dysregulation. Our findings show that circadian disruption by exposure to chronic constant light may contribute to progression of AD, which can be prevented with fluoxetine treatment.


Long-Term Fluoxetine Administration Causes Substantial Lipidome Alteration of the Juvenile Macaque Brain

Anna Tkachev, Elena Stekolshchikova, Daniil M Bobrovskiy, Nickolay Anikanov, Polina Ogurtsova, Dong Ik Park, Anja K E Horn, Daria Petrova, Ekaterina Khrameeva, Mari S Golub, Christoph W Turck, Philipp Khaitovich
PMID: 34360852   DOI: 10.3390/ijms22158089

Abstract

Fluoxetine is an antidepressant commonly prescribed not only to adults but also to children for the treatment of depression, obsessive-compulsive disorder, and neurodevelopmental disorders. The adverse effects of the long-term treatment reported in some patients, especially in younger individuals, call for a detailed investigation of molecular alterations induced by fluoxetine treatment. Two-year fluoxetine administration to juvenile macaques revealed effects on impulsivity, sleep, social interaction, and peripheral metabolites. Here, we built upon this work by assessing residual effects of fluoxetine administration on the expression of genes and abundance of lipids and polar metabolites in the prelimbic cortex of 10 treated and 11 control macaques representing two monoamine oxidase A (
) genotypes. Analysis of 8871 mRNA transcripts, 3608 lipids, and 1829 polar metabolites revealed substantial alterations of the brain lipid content, including significant abundance changes of 106 lipid features, accompanied by subtle changes in gene expression. Lipid alterations in the drug-treated animals were most evident for polyunsaturated fatty acids (PUFAs). A decrease in PUFAs levels was observed in all quantified lipid classes excluding sphingolipids, which do not usually contain PUFAs, suggesting systemic changes in fatty acid metabolism. Furthermore, the residual effect of the drug on lipid abundances was more pronounced in macaques carrying the MAOA-L genotype, mirroring reported behavioral effects of the treatment. We speculate that a decrease in PUFAs may be associated with adverse effects in depressive patients and could potentially account for the variation in individual response to fluoxetine in young people.


A Sequential Multiple Assignment Randomized Trial (SMART) study of medication and CBT sequencing in the treatment of pediatric anxiety disorders

Bradley S Peterson, Amy E West, John R Weisz, Wendy J Mack, Michele D Kipke, Robert L Findling, Brian S Mittman, Ravi Bansal, Steven Piantadosi, Glenn Takata, Corinna Koebnick, Ceth Ashen, Christopher Snowdy, Marie Poulsen, Bhavana Kumar Arora, Courtney M Allem, Marisa Perez, Stephanie N Marcy, Bradley O Hudson, Stephanie H Chan, Robin Weersing
PMID: 34193105   DOI: 10.1186/s12888-021-03314-y

Abstract

Treatment of a child who has an anxiety disorder usually begins with the question of which treatment to start first, medication or psychotherapy. Both have strong empirical support, but few studies have compared their effectiveness head-to-head, and none has investigated what to do if the treatment tried first isn't working well-whether to optimize the treatment already begun or to add the other treatment.
This is a single-blind Sequential Multiple Assignment Randomized Trial (SMART) of 24 weeks duration with two levels of randomization, one in each of two 12-week stages. In Stage 1, children will be randomized to fluoxetine or Coping Cat Cognitive Behavioral Therapy (CBT). In Stage 2, remitters will continue maintenance-level therapy with the single-modality treatment received in Stage 1. Non-remitters during the first 12 weeks of treatment will be randomized to either [1] optimization of their Stage 1 treatment, or [2] optimization of Stage 1 treatment and addition of the other intervention. After the 24-week trial, we will follow participants during open, naturalistic treatment to assess the durability of study treatment effects. Patients, 8-17 years of age who are diagnosed with an anxiety disorder, will be recruited and treated within 9 large clinical sites throughout greater Los Angeles. They will be predominantly underserved, ethnic minorities. The primary outcome measure will be the self-report score on the 41-item youth SCARED (Screen for Child Anxiety Related Disorders). An intent-to-treat analysis will compare youth randomized to fluoxetine first versus those randomized to CBT first ("Main Effect 1"). Then, among Stage 1 non-remitters, we will compare non-remitters randomized to optimization of their Stage 1 monotherapy versus non-remitters randomized to combination treatment ("Main Effect 2"). The interaction of these main effects will assess whether one of the 4 treatment sequences (CBT➔CBT; CBT➔med; med➔med; med➔CBT) in non-remitters is significantly better or worse than predicted from main effects alone.
Findings from this SMART study will identify treatment sequences that optimize outcomes in ethnically diverse pediatric patients from underserved low- and middle-income households who have anxiety disorders.
This protocol, version 1.0, was registered in ClinicalTrials.gov on February 17, 2021 with Identifier:
.


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